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Compound of Interest

cis-Benzyl 3-
Compound Name:
hydroxycyclobutylcarbamate

cat. No.: B3021938

An In-depth Technical Guide to cis-Benzyl 3-
hydroxycyclobutylcarbamate

For Researchers, Scientists, and Drug Development Professionals

Introduction

cis-Benzyl 3-hydroxycyclobutylcarbamate is a chemical compound of interest within the
fields of medicinal chemistry and drug development, where it primarily serves as a key
intermediate in the synthesis of more complex pharmaceutical agents. Its structural features,
comprising a cyclobutane ring, a hydroxyl group, and a carbamate moiety, provide a versatile
scaffold for the elaboration into a variety of biologically active molecules. This document
provides a comprehensive overview of the known physical and chemical properties of cis-
Benzyl 3-hydroxycyclobutylcarbamate, alongside available experimental data.

Chemical and Physical Properties

A summary of the key physical and chemical properties of cis-Benzyl 3-
hydroxycyclobutylcarbamate is presented below. The lack of publicly available experimental
data for several key parameters underscores the specialized nature of this compound, likely
synthesized on demand for specific research and development purposes.

Table 1: Physical and Chemical Properties of cis-Benzyl 3-hydroxycyclobutylcarbamate
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Property Value Source
CAS Number 1403766-86-8 [11[2]
Molecular Formula C12H15NOs [1]
Molecular Weight 221.25 g/mol [11[2]
Appearance Solid [1]
Purity >95% to 99.62% [2][3]

rel-benzyl ((1s,3s)-3-
IUPAC Name [4]
hydroxycyclobutyl)carbamate

0=C(OCC1=CC=CC=C1)N[C
SMILES [4]
@H]2C--INVALID-LINK--C2

No data available. Likely

soluble in organic solvents

Solubility
such as methanol, ethanol,
and dichloromethane.
) ) No experimental data
Melting Point _
available.
N ) No experimental data
Boiling Point

available.

Synthesis and Purification

Detailed, peer-reviewed experimental protocols for the synthesis of cis-Benzyl 3-
hydroxycyclobutylcarbamate are not readily available in the public domain. However, based
on the structure of the molecule, a plausible synthetic route can be conceptualized. This would
likely involve the reaction of cis-3-aminocyclobutanol with benzyl chloroformate or a similar
benzylating agent under basic conditions.

Conceptual Synthetic Workflow

The following diagram illustrates a logical workflow for the synthesis and purification of cis-
Benzyl 3-hydroxycyclobutylcarbamate.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.longshinebiotech.com/cis-benzyl-3-hydroxycyclobutylcarbamate
https://cymitquimica.com/products/54-OR317133/1403766-86-8/cis-benzyl-3-hydroxycyclobutylcarbamate/
https://www.longshinebiotech.com/cis-benzyl-3-hydroxycyclobutylcarbamate
https://www.longshinebiotech.com/cis-benzyl-3-hydroxycyclobutylcarbamate
https://cymitquimica.com/products/54-OR317133/1403766-86-8/cis-benzyl-3-hydroxycyclobutylcarbamate/
https://www.longshinebiotech.com/cis-benzyl-3-hydroxycyclobutylcarbamate
https://cymitquimica.com/products/54-OR317133/1403766-86-8/cis-benzyl-3-hydroxycyclobutylcarbamate/
https://www.medchemexpress.com/cis-benzyl-3-hydroxycyclobutylcarbamate.html?locale=ko-KR
https://www.achemblock.com/g-7415-cis-benzyl-3-hydroxycyclobutylcarbamate.html
https://www.achemblock.com/g-7415-cis-benzyl-3-hydroxycyclobutylcarbamate.html
https://www.benchchem.com/product/b3021938?utm_src=pdf-body
https://www.benchchem.com/product/b3021938?utm_src=pdf-body
https://www.benchchem.com/product/b3021938?utm_src=pdf-body
https://www.benchchem.com/product/b3021938?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3021938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conceptual Synthesis and Purification Workflow
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Caption: A conceptual workflow for the synthesis and purification of cis-Benzyl 3-
hydroxycyclobutylcarbamate.

Analytical Characterization

While specific, published spectra for cis-Benzyl 3-hydroxycyclobutylcarbamate are scarce,
several vendors indicate the availability of analytical data such as NMR and HPLC upon
request.[5][6] The expected spectral characteristics can be predicted based on the molecule's
structure.

* 'H NMR: The proton NMR spectrum would be expected to show characteristic signals for the
benzyl group protons (in the aromatic region, ~7.3 ppm), the methylene protons of the benzyl
group (~5.1 ppm), and the protons of the cyclobutyl ring, including methine protons adjacent
to the nitrogen and oxygen atoms.

e 13C NMR: The carbon NMR spectrum would display resonances for the carbonyl carbon of
the carbamate, the aromatic carbons of the benzyl group, the methylene carbon of the
benzyl group, and the carbons of the cyclobutyl ring.

o HPLC: Reversed-phase High-Performance Liquid Chromatography (RP-HPLC) would be a
suitable method for assessing the purity of the compound. A typical method would utilize a
C18 column with a mobile phase consisting of a mixture of acetonitrile and water, with UV
detection.

o Mass Spectrometry: Mass spectrometry would confirm the molecular weight of the
compound (221.25 g/mol ).

Biological Activity and Signaling Pathways

Currently, there is no publicly available information regarding the biological activity or
associated signaling pathways of cis-Benzyl 3-hydroxycyclobutylcarbamate itself. As a
pharmaceutical intermediate, its biological effects are likely not the primary focus of
investigation.[1][3] The intended biological activity would be conferred by the final, more
complex molecule for which this compound serves as a building block.

The logical relationship for its use in drug discovery is outlined in the following diagram.
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Role in Drug Discovery
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Caption: The role of cis-Benzyl 3-hydroxycyclobutylcarbamate as an intermediate in the
drug discovery process.

Conclusion

cis-Benzyl 3-hydroxycyclobutylcarbamate is a valuable synthetic intermediate in the
pharmaceutical industry. While detailed public data on its properties and synthesis are limited,
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this guide provides a foundational understanding based on available information and chemical
principles. Further research into the applications of this compound in the synthesis of novel
therapeutic agents is warranted. Researchers and drug development professionals are
encouraged to consult commercial suppliers for specific analytical data and to utilize the
conceptual frameworks provided for synthetic and discovery workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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